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Compound of Interest

Compound Name: Orcinol

Cat. No.: B057675

Essential Safety and Handling Guide for Orcinol

This guide provides immediate and essential safety protocols for laboratory personnel,
including researchers, scientists, and drug development professionals, who handle Orcinol. It
offers procedural, step-by-step guidance for safe operations and disposal, ensuring user safety
and regulatory compliance.

Hazard Summary

Orcinol is a hazardous substance that requires careful handling.[1] It is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[2][3][4][5]

Hazard Classification Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[2][3][5]

Causes skin irritation.[2][3][4]
[5]

Skin Corrosion/Irritation Category 2

Causes serious eye irritation.

Serious Eye Damage/Irritation Category 2A/ 2
[21[3]141[5]

Specific Target Organ Toxicity May cause respiratory
) Category 3 o
(Single Exposure) irritation.[3][4][5]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Orcinol to

prevent exposure.[6] Always inspect PPE before use and ensure it is in good condition.[7]

Area

Required PPE

Specifications

Eyes/Face

Chemical Splash Goggles

Must be worn at all times to
protect against splashes.[1][8]
Safety glasses with side-
shields are a minimum
requirement.[1][6][7]

Skin/Body

Chemical-Resistant Lab Coat

or Coveralls

A complete suit protecting
against chemicals is
recommended.[4] Clothing
should cover as much skin as
possible.[9][10]

Hands

Chemical-Resistant Gloves

Handle with gloves (e.g.,
nitrile).[4][8] Inspect gloves
prior to use and use proper
removal techniques to avoid

skin contact.[7]

Respiratory

NIOSH-Approved Respirator

Use when ventilation is
inadequate or when dust may
be generated.[4][11] A dust
respirator or a particle
respirator (P95 or P1) is
recommended for nuisance
exposures.[4][11]

Operational and Disposal Plans
Safe Handling Protocol

Adherence to a strict handling protocol is crucial for minimizing risks.
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» Engineering Controls: Always handle Orcinol in a well-ventilated area, preferably within a

laboratory chemical hood to prevent the formation and inhalation of dust.[4][6]

» Personal Hygiene: Wash hands thoroughly with soap and water after handling.[2][3][4][7] Do

not eat, drink, or smoke in the work area.[2][5][6]

e Process: Avoid generating dust.[1][4][7] Use appropriate tools for handling the solid material.

e Storage: Store Orcinol in a cool, dry, dark, and well-ventilated place.[2][4][5][11] Keep the

container tightly closed and away from incompatible materials such as strong oxidizing

agents, acid chlorides, and acid anhydrides.[2][3][5] Orcinol is light and air-sensitive.[2][3][4]

Emergency Procedures: First Aid

In case of exposure, immediate action is necessary.

Exposure Route

First Aid Measures

Inhalation

Remove the victim to fresh air and keep them at
rest in a comfortable breathing position.[2][3][5]
If not breathing, give artificial respiration.[3][7]
Seek medical attention.[3][4][7]

Skin Contact

Immediately remove all contaminated clothing.
[1] Wash the affected skin with plenty of soap
and water.[2][3][5][7] If skin irritation occurs, get

medical advice.[2][5]

Eye Contact

Rinse cautiously and thoroughly with water for
at least 15 minutes, also under the eyelids.[2][3]
[4][7] Remove contact lenses if present and
easy to do so.[2][5] If eye irritation persists, seek

immediate medical attention.[2][5]

Ingestion

Rinse mouth with water.[2][5][7] Do NOT induce
vomiting.[8] Call a POISON CENTER or
physician if you feel unwell.[2][5]
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Spill Response Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup.

Evacuate: Alert personnel in the area and evacuate non-essential staff.[1]
o Ventilate: Ensure the area is well-ventilated.[2][5]
o Contain: Prevent the spill from spreading or entering drains.[4][7]

o Clean-up: For dry spills, carefully sweep or shovel the material, avoiding dust generation.[1]
[2][4] Place the spilled material into a suitable, sealed, and labeled container for disposal.[1]

[21[5]
o Decontaminate: Wash the spill site with water after the material has been collected.[2][5]

» Dispose: Dispose of the waste container according to all local, state, and federal regulations.

[113]
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Immediate Actions

Evacuate Area &
Alert Personnel

:

Ventilate Spill Area

Cleanup & Disposal

Don Appropriate PPE

Contain Spill &
Avoid Dust Generation

Sweep/Shovel into
Sealed Waste Container

Wash Spill Site
After Pickup

Dispose of Waste per
Regulations

Click to download full resolution via product page

Caption: Workflow for handling an Orcinol spill.
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Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[1]

o Waste Collection: Collect Orcinol waste and contaminated materials (e.g., gloves, paper
towels) in a suitable, closed, and clearly labeled container.[4]

» Container Management: Ensure waste containers are made of a compatible material and are
kept tightly closed except when adding waste.[12] Do not overfill containers.[12]

e Disposal Route: Dispose of contents/container to an approved waste disposal plant.[3] This
may involve incineration in a licensed facility after mixing with a suitable combustible
material.[6]

o Empty Containers: Puncture and decontaminate empty containers to prevent re-use before
disposal.[1][6]

hvsicochemical

Property Value

White to beige crystals or powder; turns red on

Appearance contact with air.[2][3]

Molecular Formula C7Hs02[3]

Melting Point 105 -110°C /221 - 230 °F[3]

Boiling Point 290 °C[2]

Specific Gravity 1.290[3]

Solubility Soluble in water, alcohol, and ether.[2]
Oral LD50 (Rat) 844 mg/kg[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Orcinol].
BenchChem, [2025]. [Online PDF]. Available at:
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orcinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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